Cas no 2896-55-1 (2H-1-Benzopyran-6-ol,5,5'-(1,2-ethanediyl)bis[3,4-dihydro-2,7,8-trimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-,(2R,2'R)-)

• Product Name: 2H-1-Benzopyran-6-ol,5,5'-(1,2-ethanediyl)bis[3,4-dihydro-2,7,8-trimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-,(2R,2'R)-
• CAS No: 2896-55-1
• MF: C₅₈H₉₈O₄
• MW: 859.396338939667
• CID: 264940
• PubChem ID: 6451469
• Update Time: 2025-04-19

2H-1-Benzopyran-6-ol,5,5'-(1,2-ethanediyl)bis[3,4-dihydro-2,7,8-trimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-,(2R,2'R)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-6-ol,5,5'-(1,2-ethanediyl)bis[3,4-dihydro-2,7,8-trimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-,(2R,2'R)-
• 5-[2-[6-hydroxy-2,7,8-trimethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydrochromen-5-yl]ethyl]-2,7,8-trimethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydrochromen-6-ol
• 6-Chromanol, 5,5'-ethylenebis(2,7,8-trimethyl-2-(4,8,12-trimethyltridecyl)-, (+)-
• Tocopherol Impurity 10
• 2896-55-1
• alpha-Tocopherol dimeric deriv.
• 1,2-bis(gamma-tocopherol-5-yl)ethane
• 5-[2-[6-hydroxy-2, 7, 8-trimethyl-2-(4, 8, 12-trimethyltridecyl)-3, 4-dihydrochromen-5-yl]ethyl]-2, 7, 8-trimethyl-2-(4, 8, 12-trimethyltridecyl)-3, 4-dihydrochromen-6-ol

• Inchi： 1S/C58H98O4/c1-39(2)21-15-23-41(5)25-17-27-43(7)29-19-35-57(13)37-33-51-49(53(59)45(9)47(11)55(51)61-57)31-32-50-52-34-38-58(14,62-56(52)48(12)46(10)54(50)60)36-20-30-44(8)28-18-26-42(6)24-16-22-40(3)4/h39-44,59-60H,15-38H2,1-14H3
• InChI Key： LRKMBLVADWXNNR-UHFFFAOYSA-N
• SMILES： O1C2C(C)=C(C)C(=C(CCC3=C(C(C)=C(C)C4=C3CCC(C)(CCCC(C)CCCC(C)CCCC(C)C)O4)O)C=2CCC1(C)CCCC(C)CCCC(C)CCCC(C)C)O

Computed Properties

• Exact Mass: 858.74694
• Monoisotopic Mass: 858.746512
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 62
• Rotatable Bond Count: 27
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9
• XLogP3: 21

Experimental Properties

• Density: 0.957
• Boiling Point: 833.5°Cat760mmHg
• Flash Point: 457.9°C
• Refractive Index: 1.509
• PSA: 58.92